Cas no 22566-82-1 (D-Glucopyranose,1-thio-)

• Product Name: D-Glucopyranose,1-thio-
• CAS No: 22566-82-1
• MF: C₆H₁₂O₅S
• MW: 196.221481323242
• CID: 276882
• PubChem ID: 5748602
• Update Time: 2025-04-19

D-Glucopyranose,1-thio- Chemical and Physical Properties

Names and Identifiers

• D-Glucopyranose,1-thio-
• D-Glucopyranose, 1-thio-
• 1-thiohexopyranose
• 22566-82-1
• DTXSID30945218
• (2R,4S,5R,6R)-2-(hydroxymethyl)-6-sulfanyloxane-3,4,5-triol

• Inchi： 1S/C6H12O5S/c7-1-2-3(8)4(9)5(10)6(12)11-2/h2-10,12H,1H2/t2-,3?,4+,5-,6-/m1/s1
• InChI Key： JUSMHIGDXPKSID-COOOUOMPSA-N
• SMILES： S[C@@H]1[C@@H]([C@H](C([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 196.040544
• Monoisotopic Mass: 196.040544
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.2
• XLogP3: -1.6

Experimental Properties

• Density: 1.58
• Boiling Point: 432.6°Cat760mmHg
• Flash Point: 215.5°C
• Refractive Index: 1.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides